N~1~-(3-methoxypropyl)-N~2~-(2-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl(2-phenylethyl)amino]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C20H26N2O4S/c1-26-16-8-14-21-20(23)17-22(15-13-18-9-4-2-5-10-18)27(24,25)19-11-6-3-7-12-19/h2-7,9-12H,8,13-17H2,1H3,(H,21,23)
• InChI Key: CKZOMJJQSWEBFS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CN(CCC1=CC=CC=C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

The compound “N~1~-(3-methoxypropyl)-N~2~-(2-phenylethyl)-N~2~-(phenylsulfonyl)glycinamide” is an amide, which is a type of organic compound. Amides are derived from carboxylic acids and contain a carbonyl group (a carbon atom double-bonded to an oxygen atom) and a nitrogen atom. The “3-methoxypropyl”, “2-phenylethyl”, and “phenylsulfonyl” parts of the name suggest that these groups are attached to the nitrogen atom of the amide.

Molecular Structure Analysis

The molecular structure of this compound would likely show the amide group, with the carbonyl group and the nitrogen atom bonded to the “3-methoxypropyl”, “2-phenylethyl”, and “phenylsulfonyl” groups.

Chemical Reactions Analysis

Amides can undergo a variety of reactions. They can be hydrolyzed to produce carboxylic acids and amines. They can also react with Grignard reagents to produce ketones.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Amides generally have high boiling points due to their ability to form hydrogen bonds. They are also typically polar and can participate in a variety of chemical reactions.

Future Directions

The study of new amides is an active area of research in organic chemistry, and this compound could have potential applications in a variety of fields, including medicinal chemistry, materials science, and synthetic chemistry.